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Compound of Interest

Compound Name: 7-O-Geranylscopoletin

Cat. No.: B1599974

Application Notes and Protocols for 7-O-
Geranylscopoletin

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide comprehensive protocols for the safe handling and storage of 7-O-
Geranylscopoletin, a coumarin compound intended for experimental and research use only.
Due to the limited availability of a complete safety data sheet, these protocols are based on
available information and general principles of laboratory safety for handling novel or
uncharacterized chemical substances.

Product Information and Physical Data

7-O-Geranylscopoletin, also known as 7-Geranyloxy-6-methoxycoumarin, is a natural product
isolated from plants such as Atalantia monophylla and Murraya tetramera Huang.[1][2] It has
demonstrated significant cytotoxicity against certain cell lines, underscoring the need for careful
handling.[2]

Table 1: Physical and Chemical Properties of 7-O-Geranylscopoletin
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Property Value Source

7-Geranyloxy-6-
methoxycoumarin, 7-O-

Synonyms ) [3]
Geranyl-esculetin, O-

geranylscopoletin

Not explicitly stated, likely a

Appearance ) )

solid or oil
Molecular Formula C20H2404 Inferred
Molecular Weight 328.4 g/mol Inferred

. Water: 0.2688 mg/L @ 25 °C
Solubility ) [2]
(estimated)

> 95% (as supplied by some
Purity ( i g [2]
vendors)

Odor Characteristic [2]

Hazard Identification and Safety Precautions

A complete GHS classification for 7-O-Geranylscopoletin is not readily available.[2] However,
based on its cytotoxic properties and the hazard profiles of related compounds like geraniol, a
cautious approach is warranted.

Table 2: Potential Hazards and Recommended Precautions
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Hazard Category

Potential Hazard

Recommended
Precautions

Acute Toxicity (Oral, Dermal,

Inhalation)

Not determined.[2] Treat as
potentially harmful if
swallowed, inhaled, or in

contact with skin.

Avoid ingestion, inhalation, and

direct skin contact.

Skin Corrosion/Irritation

May cause skin irritation.
Related compounds can cause

allergic skin reactions.[4][5][6]

Wear appropriate protective
gloves (e.g., nitrile) and a lab
coat. Wash hands thoroughly

after handling.

Serious Eye Damage/Irritation

May cause serious eye
damage.[4][6]

Wear safety glasses or

goggles.

Respiratory Sensitization

Not determined.

Handle in a well-ventilated
area or a chemical fume hood
to minimize inhalation of any

dust or aerosols.

Germ Cell Mutagenicity

Not determined.

Carcinogenicity

Not determined.

Reproductive Toxicity

Not determined.

Specific Target Organ Toxicity

Not determined.

Environmental Hazards

May be harmful to aquatic life.

[4]

Prevent release to the
environment. Dispose of waste
according to institutional and

local regulations.

Experimental Protocols

e Upon receipt, visually inspect the package for any signs of damage or leakage.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and nitrile gloves.
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Transport the unopened container to the designated laboratory area.
Log the compound into the laboratory's chemical inventory system.

All handling of the neat compound should be performed in a chemical fume hood to prevent
inhalation.

Before opening the container, allow it to equilibrate to room temperature to avoid moisture
condensation.

Carefully weigh the required amount of 7-O-Geranylscopoletin using a calibrated analytical
balance. Use a spatula for solids or a micropipette for liquids.

Add the desired solvent (e.g., DMSO, ethanol) to the vial containing the compound.
Cap the vial tightly and vortex or sonicate until the compound is fully dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date of
preparation.

Short-term Storage (days to weeks): Store stock solutions at 2-8°C.

Long-term Storage (months to years): For optimal stability, store both the neat compound
and stock solutions at -20°C or -80°C. Protect from light.

Keep the container tightly sealed to prevent solvent evaporation and contamination.
Small Spills:

Ensure the area is well-ventilated.

o

[e]

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
chemical absorbent pads).

Collect the contaminated material into a sealed, labeled container for chemical waste.

[e]

o

Clean the spill area with a suitable solvent, followed by soap and water.
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e Waste Disposal:

o Dispose of unused 7-O-Geranylscopoletin and any contaminated materials (e.g., pipette
tips, vials) as hazardous chemical waste.

o Follow all institutional, local, and national regulations for hazardous waste disposal. Do not
dispose of it down the drain.

Workflow for Safe Handling and Storage
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Receiving and Inspection
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Caption: Workflow for the safe handling and storage of 7-O-Geranylscopoletin.

First Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention.

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If skin irritation or a rash occurs, get medical advice.[4]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Immediately call a poison center or
doctor.[4]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Disclaimer: This document is intended as a guide and does not replace a formal risk
assessment. All laboratory personnel should be trained in general chemical safety and handling
procedures. It is the responsibility of the user to ensure that all procedures are conducted in
accordance with institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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